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Abstract

This technical guide provides a comprehensive overview of 4-Methoxycyclohexanone (CAS
No. 13482-23-0), a key chemical intermediate in the pharmaceutical and fine chemical
industries. The document details its chemical and physical properties, outlines various synthetic
methodologies with experimental protocols, and discusses its significant applications,
particularly in the development of therapeutic agents. All quantitative data is presented in
structured tables for clarity, and key synthetic pathways are visualized using process flow
diagrams.

Introduction

4-Methoxycyclohexanone, also known as p-methoxycyclohexanone, is a substituted
cyclohexanone notable for its utility as a versatile building block in organic synthesis.[1][2] Its
molecular structure, featuring a methoxy group at the 4-position of a cyclohexanone ring,
makes it a valuable precursor for the synthesis of complex molecules.[2] It is particularly
recognized for its role as a key intermediate in the production of antitumor agents and the
insecticide, spirotetramat.[3][4] This guide aims to be a thorough resource for professionals
engaged in research and development requiring this compound.

Chemical and Physical Properties
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4-Methoxycyclohexanone is a clear, pale yellow liquid under standard conditions.[1] Its
fundamental properties are summarized in the tables below for easy reference.

ble 1: | and Physical :

Property Value Reference(s)
CAS Number 13482-23-0 [11[5]
Molecular Formula C7H1202 [6]

Molecular Weight 128.17 g/mol [6]
Appearance Clear, pale yellow liquid [1]

Boiling Point 189 °C at 760 mmHg [1]

Density 0.98 g/cm?3 [1]

Flash Point 69 °C [1]

Refractive Index 1.4560 [1]

- Soluble in chloroform, ethyl
Solubility [1]
acetate, and methanol.

Table 2: Chemical Identifi

Identifier Value Reference(s)
IUPAC Name 4-methoxycyclohexanone [5]
Synonyms p-Methoxycyclohexanone [6]

INChl=1S/C7H1202/c1-9-7-4-
InChl [5]
2-6(8)3-5-7/h7H,2-5H2,1H3

XADCKKKOYZJINAR-
InChlKey [1][5]
UHFFFAOYSA-N

SMILES COC1CCC(=0)CC1 6]

Synthesis of 4-Methoxycyclohexanone
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Several synthetic routes to 4-Methoxycyclohexanone have been established, primarily
involving the hydrogenation of 4-methoxyphenol or the oxidation of 4-methoxycyclohexanol.
The choice of method often depends on factors such as desired yield, cost-effectiveness, and
environmental considerations.

Catalytic Hydrogenation of 4-Methoxyphenol

A prevalent and high-yield method involves the direct catalytic hydrogenation of 4-
methoxyphenol (also known as p-hydroxyanisole).[1][4] This process is favored for its efficiency
and cleaner production profile.[1]
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Catalytic Hydrogenation
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Caption: Workflow for Catalytic Hydrogenation of 4-Methoxyphenol.

Experimental Protocol: Catalytic Hydrogenation[4]

» To an autoclave, add 7 g of a palladium-carbon catalyst and 1 g of borax.
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e Add 150 g of methylcyclohexane and 100 g of p-hydroxyanisole to the autoclave.
e Slowly heat the reaction mixture to 100 °C.

 Introduce hydrogen into the system until the pressure reaches 1.0 MPa and commence
stirring.

e Maintain the reaction pressure between 0.7-1.0 MPa by supplementing with hydrogen as it is
consumed.

e Monitor the reaction progress by tracking hydrogen consumption. The reaction is considered
complete when hydrogen consumption ceases and the amount of starting material is less
than 1%.

e Cool the reaction mixture to 30 °C and filter to remove the catalyst.

o The filtrate is then subjected to evaporation to remove the solvent, followed by distillation
under reduced pressure to yield the final product, 4-methoxycyclohexanone (reported
yield: 90%).[4]

Oxidation of 4-Methoxycyclohexanol

Another common synthetic strategy is the oxidation of 4-methoxycyclohexanol. This can be
achieved using various oxidizing agents, offering flexibility in reagent choice and reaction
conditions.

A continuous catalytic oxidation process using hydrogen peroxide is noted for being
environmentally friendly and cost-effective.[7]
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Continuous Catalytic Oxidation
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Caption: Workflow for Continuous Oxidation with Hydrogen Peroxide.
Experimental Protocol: Continuous Oxidation with H202[7]

o Avertical glass tube reactor (e.g., 2 cm internal diameter, 60 cm length) is packed with 100-
150 g of a molecular sieve-supported phosphotungstic acid catalyst.

e The tubular reactor is heated to a temperature between 70-90 °C.
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» A 30-50% solution of 4-methoxycyclohexanol and a 30-50% solution of hydrogen peroxide
are simultaneously added from the top of the reactor. The molar feed ratio of 4-
methoxycyclohexanol to hydrogen peroxide is maintained between 1:1.05 and 1:1.5.

e The resulting reaction liquid flows out from the bottom of the reactor and is cooled by a
condenser.

 After collection, the reaction solution undergoes solvent extraction (e.g., with toluene or ethyl
acetate) and desolvation to obtain the target compound.[7]

Applications in Drug Development

4-Methoxycyclohexanone's utility is most prominent in the synthesis of bioactive molecules.
Its structure serves as a scaffold for building more complex pharmaceutical agents.

e Antitumor Agents: It is a cited precursor in the synthesis of various compounds investigated
for their antitumor properties.[2][4] For instance, it is used in the preparation of pinguisane-
type sesquiterpenoids, which have shown potential in cancer research.[2]

o Pesticide Synthesis: The compound is a crucial intermediate for the insecticide spirotetramat.
The synthesis involves a multi-step sequence, often starting with a Bucherer—Bergs reaction
on 4-methoxycyclohexanone to create a key spirocyclic intermediate.[3]

o Cyclooxygenase (COX) Inhibitors: While 4-methoxycyclohexanone itself is not biologically
active in this context, derivatives such as 2,6-bis-(3'-Bromo, 4'-methoxybenzylidene)-
cyclohexanone have been synthesized and show promising potential to inhibit
cyclooxygenase enzymes, which are key targets in anti-inflammatory drug design.[8]
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Role in Synthesis of Bioactive Molecules
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Caption: Applications of 4-Methoxycyclohexanone in Synthesis.

Safety and Handling

Proper handling of 4-Methoxycyclohexanone is essential in a laboratory or industrial setting.
It is classified as a mild irritant and requires appropriate personal protective equipment (PPE).

Table 3: Safety and Hazard Information
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Hazard Information Details
GHS Pictogram Exclamation mark (GHSO07)
Signal Word Warning

H302 (Harmful if swallowed), H312 (Harmful in
Hazard Statements contact with skin), H319 (Causes serious eye
irritation), H332 (Harmful if inhaled)

P261 (Avoid breathing mist/vapours/spray),
P280 (Wear protective gloves/protective
clothing/eye protection/face protection),
Precautionary Statements P305+P351+P338 (IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.)

Store at room temperature or 2-8 °C in a sealed,

Storage _
dry environment.[1][6]

Note: This is a summary. Always refer to the full Safety Data Sheet (SDS) before handling the
chemical.

Conclusion

4-Methoxycyclohexanone (CAS: 13482-23-0) is a chemical intermediate of significant value,
bridging basic chemical feedstocks to high-value, complex molecules such as pharmaceuticals
and advanced agrochemicals.[2] Its well-established synthetic routes, particularly the catalytic
hydrogenation of 4-methoxyphenol and oxidation of 4-methoxycyclohexanol, offer efficient
pathways for its production. For researchers and professionals in drug development, 4-
methoxycyclohexanone represents a key building block, enabling the exploration and
synthesis of novel therapeutic agents. A thorough understanding of its properties, synthesis,
and handling is crucial for its effective and safe utilization in research and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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